Methyl 3-(4-(bromomethyl)phenoxy)-4-methoxybenzoate
Overview
Description
Methyl 3-(4-(bromomethyl)phenoxy)-4-methoxybenzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly used as a reagent in organic synthesis and has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of methyl 3-(4-(bromomethyl)phenoxy)-4-methoxybenzoate is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. This may contribute to its anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
Methyl 3-(4-(bromomethyl)phenoxy)-4-methoxybenzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in inflammation, and has also been shown to have anti-cancer effects in some studies. Additionally, the compound has been shown to have antioxidant properties, which may contribute to its potential health benefits.
Advantages and Limitations for Lab Experiments
One major advantage of using methyl 3-(4-(bromomethyl)phenoxy)-4-methoxybenzoate in lab experiments is its versatility. The compound can be used in a variety of different research applications, and has been shown to have a wide range of potential health benefits. However, there are also some limitations to its use. For example, the compound may be toxic at high doses, and its mechanism of action is not fully understood.
Future Directions
There are many potential future directions for research on methyl 3-(4-(bromomethyl)phenoxy)-4-methoxybenzoate. One major area of research is in the development of new pharmaceuticals. The compound has been shown to have potential as an anti-inflammatory agent and may also have anti-cancer properties. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential health benefits. Other potential areas of research include exploring the compound's antioxidant properties and its potential use in the treatment of other diseases.
Scientific Research Applications
Methyl 3-(4-(bromomethyl)phenoxy)-4-methoxybenzoate has been used in a variety of scientific research applications. One major area of research is in the development of new pharmaceuticals. The compound has been shown to have potential as an anti-inflammatory agent, and has also been studied for its potential use in the treatment of cancer and other diseases.
properties
IUPAC Name |
methyl 3-[4-(bromomethyl)phenoxy]-4-methoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrO4/c1-19-14-8-5-12(16(18)20-2)9-15(14)21-13-6-3-11(10-17)4-7-13/h3-9H,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANRQYVJGDWSQGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)OC)OC2=CC=C(C=C2)CBr |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(4-(bromomethyl)phenoxy)-4-methoxybenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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